Cas no 112405-99-9 (4-ethyl-1-phenyloctane-1,3-dione)

4-ethyl-1-phenyloctane-1,3-dione structure
112405-99-9 structure
Product Name:4-ethyl-1-phenyloctane-1,3-dione
CAS No:112405-99-9
MF:C16H22O2
MW:246.344685077667
CID:2608737
PubChem ID:11118350
Update Time:2025-04-21

4-ethyl-1-phenyloctane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-1-phenyloctane-1,3-dione
    • DTXSID10455880
    • GGQOYCFZZZEZMA-UHFFFAOYSA-N
    • SCHEMBL7526711
    • 112405-99-9
    • DTXCID50406699
    • 1,3-Octanedione, 4-ethyl-1-phenyl-
    • 4-Ethyl-1-phenyl-1,3-octadione
    • Inchi: 1S/C16H22O2/c1-3-5-9-13(4-2)15(17)12-16(18)14-10-7-6-8-11-14/h6-8,10-11,13H,3-5,9,12H2,1-2H3
    • InChI Key: GGQOYCFZZZEZMA-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC=CC=1)=O)C(CC)CCCC

Computed Properties

  • Exact Mass: 246.161979940Da
  • Monoisotopic Mass: 246.161979940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 34.1Ų
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